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Compound of Interest

Phenyiltrimethylammonium
Compound Name:
chloride

Cat. No.: B087048

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling procedures for Phenyltrimethylammonium chloride (CAS No. 138-24-9). The
information is compiled and synthesized from various Safety Data Sheets (SDS) to ensure a
thorough understanding of the risks and necessary precautions when working with this
compound.

Chemical Identification and Physical Properties

Phenyltrimethylammonium chloride, with the molecular formula C9H14CIN, is also known as
(N,N,N)-Trimethylanilinium chloride or Trimethylphenylammonium chloride.[1][2] It is a
guaternary ammonium salt that typically appears as a white to off-white or blue-gray crystalline
powder.[1][3] This compound is freely soluble in water.[3][4]

Table 1: Physical and Chemical Properties
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Property Value References

Molecular Weight 171.67 g/mol [2][5][6]

White to almost white/blue-
Appearance ) [11[31[5]
gray crystalline powder

Melting Point 235 - 248 °C (may sublime) [B1141[7]
Solubility Freely soluble in water [3114]
pH (2.0% wi/v solution in water) 4.7 -6.8 [3]

o Hygroscopic (absorbs moisture
Hygroscopicity from the air) [1]

Hazard Identification and Classification

Phenyltrimethylammonium chloride is classified as a hazardous substance. It is toxic if
swallowed or in contact with skin and causes irritation to the eyes, skin, and respiratory tract.[1]

[5]16]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement References
o H301: Toxic if
Acute Toxicity, Oral Category 3 [2][6][8]
swallowed

H311: Toxic in contact

Acute Toxicity, Dermal  Category 3 ) ] [2][6][8]
with skin

Eye Irritation Category 2 Causes eye irritation [1]

Skin Irritation Category 2 Causes skin irritation [1]

Respiratory Tract Causes respiratory o

Irritation tract irritation

) ] H412: Harmful to
Chronic Aquatic o ]
o Category 3 aquatic life with long [8]
Toxicity )
lasting effects
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Signal Word: Danger[6]

Safe Handling and Storage Protocols

Proper handling and storage are crucial to minimize exposure and ensure safety in the

laboratory.

Personal Protective Equipment (PPE)

A comprehensive set of PPE should be worn at all times when handling

Phenyltrimethylammonium chloride.

Table 3: Recommended Personal Protective Equipment

Protection Type

Specification

References

Eye/Face Protection

Chemical safety goggles or
glasses compliant with OSHA's
29 CFR 1910.133 or European
Standard EN166.

[1](2]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.

[1]2]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other

symptoms are experienced.

[1]

Engineering Controls

Engineering controls are the primary line of defense in minimizing exposure.

e Ventilation: Use with adequate ventilation to keep airborne concentrations low.[1] Facilities

should be equipped with a safety shower and an eyewash station.[1]
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o Containment: Handle the product in a closed system or provide appropriate exhaust
ventilation.[9]

Handling Procedures
e Wash thoroughly after handling.[1]

Avoid contact with eyes, skin, and clothing.[1]

Minimize dust generation and accumulation.[1]

Do not eat, drink, or smoke when using this product.[4][5]

Remove contaminated clothing and wash it before reuse.[1]

Storage Conditions

o Store in a cool, dry, well-ventilated place.[1][9]
» Keep the container tightly closed.[1][5]
¢ Protect from moisture as the compound is hygroscopic.[1][5]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1][3][4]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

Table 4: First Aid Measures
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Exposure Route

First Aid Procedure

References

Eye Contact

Flush eyes with plenty of water
for at least 15 minutes,
occasionally lifting the upper
and lower eyelids. Get medical

aid.

[1]

Skin Contact

Get medical aid immediately.
Immediately flush skin with
plenty of water for at least 15
minutes while removing
contaminated clothing and

shoes.

[1]

Get medical aid immediately.

Ingestion ] [1]
Wash mouth out with water.
Remove from exposure and
move to fresh air immediately.
) If not breathing, give artificial
Inhalation [1]

respiration. If breathing is
difficult, give oxygen. Get
medical aid.

Spills and Leaks

Provide ventilation.[1]

Evacuate unnecessary personnel.[4][5]

Avoid generating dusty conditions.[1]

Prevent entry into sewers and public waters.[4]

Use proper personal protective equipment as indicated in Section 3.1.[1]

Vacuum or sweep up the material and place it into a suitable disposal container.[1]

© 2025 BenchChem. All rights reserved. 5/9

Tech Support


https://pim-resources.coleparmer.com/sds/90964.pdf
https://pim-resources.coleparmer.com/sds/90964.pdf
https://pim-resources.coleparmer.com/sds/90964.pdf
https://pim-resources.coleparmer.com/sds/90964.pdf
https://www.oxfordlabfinechem.com/msds/(P-06837)%20PHENYL%20TRIMETHYL%20AMMONIUM%20CHLORIDE%2099%20(For%20Synthesis).pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-PHENYL-TRIMETHYL-AMMONIUM-CHLORIDE-CASNO-138-24-05238-EN.aspx
https://pim-resources.coleparmer.com/sds/90964.pdf
https://pim-resources.coleparmer.com/sds/90964.pdf
https://pim-resources.coleparmer.com/sds/90964.pdf
https://pim-resources.coleparmer.com/sds/90964.pdf
https://www.oxfordlabfinechem.com/msds/(P-06837)%20PHENYL%20TRIMETHYL%20AMMONIUM%20CHLORIDE%2099%20(For%20Synthesis).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Disposal Considerations

Dispose of this material and its container to a hazardous or special waste collection point, in
accordance with local, regional, national, and/or international regulations.[4] Dissolve or mix the
material with a combustible solvent and burn in a chemical incinerator equipped with an

afterburner and scrubber.[10]

Experimental Workflow and Handling Logic

The following diagram illustrates the logical workflow for safely handling
Phenyltrimethylammonium chloride from receipt to disposal.
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Receipt and Storage

Receive Chemical

Y

Inspect Container for Damage

Y

Store in a Cool, Dry, Well-Ventilated Area

Keep Tightly Closed
Protect from Moisture

Handling; and Use

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Y

Work in a Ventilated Area
(Fume Hood)

Y

Weighing and Preparation
(Minimize Dust)

Y

Perform Experiment

Post-Experiment and Disposal
Y

Decontaminate Work Area

Y

Remove and Decontaminate PPE

Y

Dispose of Waste
(Hazardous Waste Stream)

Safe Handling Workflow for Phenyltrimethylammonium Chloride

Click to download full resolution via product page

Caption: Logical workflow for handling Phenyltrimethylammonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phenyltrimethylammonium Chloride: A Technical Guide
to Safe Handling for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087048#phenyltrimethylammonium-chloride-safety-
data-sheet-sds-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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